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Compound of Interest

Compound Name: CE(20:3(8Z,11Z,14Z))

Cat. No.: B1255059 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of CE(20:3(8Z,11Z,14Z)), also known as Cholesteryl Dihomo-γ-Linolenate. These procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with standard laboratory practices.

Hazard Assessment and Safety Data
While CE(20:3(8Z,11Z,14Z)) itself is not classified as a hazardous substance, it is often

supplied as a solution in chloroform, which is hazardous.[1][2] It is critical to consider the

hazards of the solvent when determining the disposal route. Always consult your institution's

Environmental Health & Safety (EHS) office for specific guidance.

The table below summarizes key safety and physical property data for the compound and its

common solvent.
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Property CE(20:3(8Z,11Z,14Z))
Chloroform (Common
Solvent)

Synonyms

20:3 (8Z,11Z,14Z) CE,

Cholesteryl Dihomo-γ-

Linolenate[1][2]

Trichloromethane

CAS Number 7274-08-0[1][2] 67-66-3

Physical State Solid[3][4] Liquid

GHS Hazard Classification
Not a hazardous substance or

mixture[1]

Hazardous (e.g., Carcinogen,

Acute Toxicant, Skin/Eye

Irritant)

Primary Hazards None identified[1]

Harmful if swallowed, causes

skin/eye irritation, suspected

carcinogen, damages organs.

Personal Protective Equipment

(PPE)

Standard lab attire: safety

glasses, gloves, lab coat.

Chemical fume hood,

chemical-resistant gloves (e.g.,

Viton, nitrile), splash goggles,

lab coat.

Primary Disposal Route

Non-hazardous solid waste

(pending institutional

approval).

Segregated hazardous

chemical waste stream for

halogenated solvents.[5][6][7]

Experimental Protocols for Disposal
The correct disposal procedure depends on whether the compound is in its pure solid form or

dissolved in a hazardous solvent like chloroform.

Protocol 1: Disposal of Solid CE(20:3(8Z,11Z,14Z))

This protocol applies only to the pure, solid form of the compound that has not been

contaminated with hazardous chemicals.

Methodology:
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Confirmation: Ensure the waste is solely solid CE(20:3(8Z,11Z,14Z)) and is not mixed with

any solvents or other hazardous materials.

Institutional Policy Check: Review your organization's specific procedures for disposing of

non-hazardous chemical waste. Some institutions may permit disposal in the regular

laboratory trash, while others may require it to be placed in a specific container for non-

hazardous solids.[1][2]

Packaging: If required, place the solid waste in a sealed, clearly labeled container. The label

should identify the contents as "Non-hazardous waste: CE(20:3(8Z,11Z,14Z))".

Final Disposal: Place the packaged waste in the designated non-hazardous solid waste

stream as directed by your facility's EHS guidelines. Do not place chemicals in general

laboratory trash cans that custodial staff handle.[1]

Protocol 2: Disposal of CE(20:3(8Z,11Z,14Z)) in Chloroform Solution

This protocol must be followed for any solutions of the compound in chloroform or other

halogenated solvents. Chloroform waste must never be disposed of down the drain.[5]

Methodology:

Segregation: Identify a dedicated hazardous waste container specifically for halogenated

organic solvents.[6][7] Do not mix with non-halogenated solvent waste.

Container Requirements: The waste container must be made of a compatible material (e.g.,

glass or polyethylene), be in good condition, have a secure screw-top cap, and be clearly

labeled.

Labeling: Affix a hazardous waste label to the container before adding any waste. Fill out the

label completely, listing all constituents, including "Chloroform" and "CE(20:3(8Z,11Z,14Z))",
along with their estimated concentrations.

Waste Transfer: Working inside a chemical fume hood and wearing appropriate PPE,

carefully pour the waste solution into the labeled container.
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Secure Storage: Keep the waste container sealed when not in use. Store it in a designated,

well-ventilated satellite accumulation area away from incompatible materials.[5]

Arrange for Pickup: Once the container is nearly full (do not overfill), arrange for its collection

by your institution's EHS or hazardous waste management department.

Protocol 3: Decontamination of Empty Containers and Glassware

Properly decontaminating containers and glassware prevents unintended exposure and cross-

contamination.

Methodology:

Initial Rinse: Rinse the empty container or glassware with a small amount of a suitable

solvent (e.g., ethanol or acetone) to remove residual compound. This rinsate must be

collected and disposed of as hazardous chemical waste, following Protocol 2 if chloroform

was present.

Cleaning: After the initial rinse, wash the glassware thoroughly with soap and water.[8]

Final Rinse: Rinse with deionized water and allow to dry completely.

Disposal of Empty Containers: An empty container that held CE(20:3(8Z,11Z,14Z)) in
chloroform must be managed as hazardous waste unless fully decontaminated. To

decontaminate, rinse three times with a suitable solvent, collecting the rinsate as hazardous

waste. After triple-rinsing, deface the label and dispose of the container according to

institutional policy for clean lab glass or solid waste.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

CE(20:3(8Z,11Z,14Z)).
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Caption: Decision workflow for the disposal of CE(20:3(8Z,11Z,14Z)).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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